Efficient solvent-free cationization of alkylpolyglycoside based surfactant compositions using natural glycine betaine†
Green Chemistry Pub Date: 2015-10-30 DOI: 10.1039/C5GC02214B
Abstract
We describe here a new strategy for the preparation of 100% bio-based sugar based cationic surfactants using glycine betaine butyl ester as the cationizing agent. We first studied NaHCO3-catalyzed transesterification reactions of pure fatty alcohols and equimolar mixtures of alkyl glucosides or xylosides and fatty alcohols. Using solvent-free processes, moderate to high levels of cationization (48–90%) concerning both fatty alcohols and carbohydrates, were obtained with a certain regioselectivity toward C6 and/or C3 positions in the D-glucose and D-xylose series. This synthetic approach can also be extended to commercial alkylpolyglycosides containing large proportions of fatty alcohols (90–96%) to provide original cationized glycoside compositions, as (co-)emulsifiers.
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